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Compound of Interest

Compound Name: Pinaverium bromide-d4

Cat. No.: B12415159 Get Quote

A detailed comparison of analytical techniques for the quantification of Pinaverium bromide,

with a focus on method robustness as a critical performance parameter. This guide provides

researchers, scientists, and drug development professionals with the experimental data and

protocols necessary to evaluate and select the most suitable analytical method for their needs.

The accurate and reliable quantification of Pinaverium bromide, a locally acting spasmolytic

agent, is crucial for quality control and stability studies in pharmaceutical formulations. The

robustness of an analytical method—its capacity to remain unaffected by small, deliberate

variations in method parameters—is a key indicator of its reliability during routine use. This

guide presents a comparative analysis of High-Performance Liquid Chromatography (HPLC),

Ultra-High-Performance Liquid Chromatography (UPLC), and UV Spectrophotometry for the

determination of Pinaverium bromide, with a special emphasis on robustness testing as

stipulated by the International Council for Harmonisation (ICH) guidelines.

Comparative Analysis of Analytical Methods
The selection of an analytical method for Pinaverium bromide depends on various factors,

including the required sensitivity, selectivity, and the nature of the sample matrix. While

chromatographic techniques like HPLC and UPLC offer high specificity, spectrophotometric

methods provide a simpler and more cost-effective alternative for certain applications. The

following tables summarize the performance characteristics and robustness data from various

validated methods.

Table 1: Comparison of Chromatographic Methods for Pinaverium Bromide Analysis
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Parameter
RP-HPLC
Method I[1][2]

RP-HPLC
Method II[3][4]

UPLC
Method[5]

LC Method[6]
[7]

Column

Phenomenex

C18 (250 x 4.6

mm, 5 µm)[1][2]

Zorbax SB C8

(250 x 4.6 mm, 5

µm)[3][4]

Acquity UPLC

BEH C18 (100 x

2.1 mm, 1.7 µm)

[5]

Phenomenex

Onyx C18

monolithic (100 x

4.6 mm)[6][7]

Mobile Phase

Acetonitrile:Amm

onium acetate

buffer (pH 3.0)

(80:20 v/v)[1][2]

Acetonitrile:0.1%

Orthophosphoric

acid (70:30 v/v)

[3][4]

Acetonitrile:Meth

anol:Potassium

dihydrogen

orthophosphate

Acetonitrile:0.3%

Triethylamine

(pH 5.0) (50:50

v/v)[6][7]

Flow Rate 1.0 mL/min[1][2] 1.0 mL/min[3][4] Not Specified 2.0 mL/min[6][7]

Detection (UV) 214 nm[1][2] 245 nm[4] Not Specified 213 nm[6][7]

Retention Time 5.067 min[1][2] 4.84 min[3][4] Not Specified 3.4 min[6][7]

Linearity Range
12.5-75.0

µg/mL[1][2]

20-150 µg/mL[3]

[4]
10-400 ppm[5]

5-100 µg/mL[6]

[7]

% Recovery 100.22%[1][2] < 2% RSD[3][4]
Within ICH

limit[5]
100.68%[6][7]

Precision

(%RSD)
< 2%[1][2] < 2%[3][4]

Within ICH

limit[5]
< 1.38%[6][7]

Table 2: Robustness Testing of Chromatographic Methods
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Method Parameter Varied Observation Result

RP-HPLC Method I[2]
Flow Rate (± 0.2

mL/min)

Shift in retention time

(4.976 min at 1.2

mL/min)[2]

Robust[2]

Wavelength (± 2 nm)

Shift in retention time

(5.108 min at 216 nm)

[2]

Robust[2]

UPLC Method[5] Wavelength Not specified[5] Robust[5]

Column Temperature Not specified[5] Robust[5]

LC Method[6][7]
Experimental Design

Used
Not specified[6][7] Robust[6][7]

Table 3: Comparison of UV Spectrophotometric Methods for Pinaverium Bromide Analysis[8][9]

Parameter Method A Method B

Wavelength (λmax) 213 nm 243 nm

Linearity Range 2-14 µg/mL[8][9] 10-70 µg/mL[8][9]

Correlation Coefficient (r²) > 0.99[8][9] > 0.99[8][9]

LOD 0.39 µg/mL[8][9] 2.93 µg/mL[8][9]

LOQ 1.31 µg/mL[8][9] 9.77 µg/mL[8][9]

Precision (%RSD) < 2%[8][9] < 2%[8][9]

Accuracy (% Recovery) 100.41%[9] 100.30%[9]

Robustness

Evaluated by full factorial

design and found to be robust.

[8][9]

Evaluated by full factorial

design and found to be robust.

[8][9]

Experimental Protocols
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Detailed methodologies for the key experiments are provided below to allow for replication and

verification.

Protocol 1: RP-HPLC Method for Pinaverium Bromide[1]
[2]

Chromatographic System: A reverse-phase high-performance liquid chromatography system

equipped with a UV detector.

Column: Phenomenex C18 (250 x 4.6 mm i.d., 5 µm particle size).

Mobile Phase: A filtered and degassed mixture of acetonitrile and ammonium acetate buffer

(pH 3.0, adjusted with triethylamine) in a ratio of 80:20 v/v.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 214 nm.

Injection Volume: 20 µL.

Standard Solution Preparation: Prepare a stock solution of Pinaverium bromide in the mobile

phase and dilute to achieve concentrations within the linear range (12.5-75.0 μg/mL).

Sample Preparation: Weigh and finely powder not fewer than 20 tablets. Transfer a quantity

of powder equivalent to 50 mg of Pinaverium bromide to a 100 mL volumetric flask. Add

diluent, sonicate for 15 minutes, and dilute to volume. Filter the solution through a 0.45 µm

membrane filter before injection.

Robustness Testing: Deliberately vary the following parameters and assess the impact on

retention time, peak area, and tailing factor:

Flow rate (e.g., ± 0.2 mL/min).

Wavelength of detection (e.g., ± 2 nm).

Mobile phase composition (e.g., ± 2% acetonitrile).
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Protocol 2: Forced Degradation Studies[1][2][3][4][5]
Forced degradation studies are essential to establish the stability-indicating nature of an

analytical method.

Acid Degradation: Reflux 50 mg of Pinaverium bromide in 0.2N HCl at 80°C for 24 hours.[4]

[10] Neutralize the solution before dilution and analysis.

Alkali Degradation: Reflux 50 mg of Pinaverium bromide in 0.2N NaOH at 80°C for 24 hours.

[10] Neutralize the solution before dilution and analysis.

Oxidative Degradation: Treat 50 mg of Pinaverium bromide with 30% H₂O₂ at room

temperature for a specified period (e.g., 60 minutes).[2]

Thermal Degradation: Expose the solid drug substance to dry heat at 80°C for 7 days.[10]

Photolytic Degradation: Expose the drug substance to UV light (200 W.hr/m²) and

fluorescent light (1.2 M LUX hours).[4]

Analyze the stressed samples using the developed analytical method and check for any

degradation peaks and their resolution from the main Pinaverium bromide peak. The method is

considered stability-indicating if it can selectively quantify the drug in the presence of its

degradation products.[3]

Visualizing the Robustness Testing Workflow
The following diagram illustrates the logical workflow of a typical robustness study for an

analytical method.
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Robustness Testing Workflow for an Analytical Method

Define Analytical Method Parameters

Select Critical Parameters for Variation
(e.g., Flow Rate, pH, Temperature)

Define Variation Ranges
(e.g., ±10% of nominal value)

Prepare Standard and Sample Solutions

Perform Analyses under Varied Conditions

Collect Data
(Retention Time, Peak Area, Resolution)

Statistical Analysis
(%RSD, t-test)

Evaluate Impact on Method Performance

Method is Robust

Within Acceptance Criteria

Method is Not Robust
(Re-evaluate/Optimize Method)

Exceeds Acceptance Criteria

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps in conducting a robustness test for an analytical

method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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